Cas no 2202037-14-5 (6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline)

• Product Name: 6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline
• CAS No: 2202037-14-5
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 5326367
• Update Time: 2025-11-01

6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline
• 6-chloro-4-(1-methylpyrrolidin-3-yl)oxyquinazoline
• 6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline

• Inchi： 1S/C13H14ClN3O/c1-17-5-4-10(7-17)18-13-11-6-9(14)2-3-12(11)15-8-16-13/h2-3,6,8,10H,4-5,7H2,1H3
• InChI Key： KUYIVSNNILXXRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC=N2)OC1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 2.7
• Topological Polar Surface Area: 38.2

Additional information on 6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline

Introduction to 6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline (CAS No. 2202037-14-5)

6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline, identified by its Chemical Abstracts Service (CAS) number 2202037-14-5, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a chloro substituent at the sixth position and an ether linkage connecting a methylpyrrolidin-3-yl group to a quinazoline core suggests diverse chemical reactivity and biological activity. Such structural motifs are often explored for their pharmacological properties, particularly in the development of novel therapeutic agents.

The quinazoline scaffold is a well-documented pharmacophore in drug discovery, known for its role in various bioactive molecules, including anticancer, antimicrobial, and anti-inflammatory agents. The incorporation of a chloro group enhances the electrophilicity of the quinazoline ring, making it susceptible to nucleophilic substitution reactions, which can be exploited for further derivatization. Additionally, the ether oxygen acts as a hydrogen bond acceptor, potentially influencing the compound's solubility and interactions with biological targets.

The 1-methylpyrrolidin-3-yl moiety appended through an ether bond introduces a cyclic amine structure, which is commonly found in bioactive compounds. Pyrrolidine derivatives are known for their ability to modulate enzyme activity and receptor binding, making them valuable in drug design. The methyl group at the nitrogen atom may further influence the electronic properties of the pyrrolidine ring, affecting its overall pharmacokinetic behavior.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline for biological activity. Molecular docking studies have suggested that this compound may interact with various protein targets, including kinases and transcription factors, which are critical in cellular signaling pathways. For instance, quinazoline derivatives have been reported to inhibit tyrosine kinases, making them promising candidates for treating cancers and inflammatory diseases.

In vitro studies have begun to explore the potential of 6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline as an inhibitor of specific enzymes implicated in disease pathways. Preliminary data indicate that this compound exhibits moderate activity against certain kinases, with IC50 values suggesting possible therapeutic relevance. Further research is warranted to elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of 6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline involves multi-step organic transformations, including nucleophilic substitution reactions and cyclization processes. The chloro-substituted quinazoline serves as a key intermediate, which is subsequently functionalized with the pyrrolidine derivative via an ether-forming reaction. Advances in synthetic methodologies have improved the efficiency and scalability of such processes, allowing for larger-scale production needed for preclinical studies.

The pharmacokinetic properties of 6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline are also under investigation. In vivo studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies are crucial for understanding how the compound behaves within the body and for predicting its potential clinical efficacy and safety.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. By leveraging structural modifications based on initial findings, chemists can explore analogs with enhanced potency or selectivity. The combination of computational modeling with experimental validation provides a robust framework for optimizing such compounds.

The broader significance of 6-Chloro-4-[(1-methylpyrrolidin-3-yl)oxy]quinazoline lies in its representation of the intersection between medicinal chemistry and computational biology. As high-throughput screening technologies continue to evolve, compounds like this one will play a pivotal role in identifying new therapeutic targets and developing next-generation drugs.

In conclusion,6-Chloro-4-[(1-methylpyrrolidin-3-yloxy]quinazoline (CAS No. 2202037145) represents a promising area of research with potential applications in various therapeutic domains. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As our understanding of molecular interactions improves, compounds like this will continue to contribute to advancements in pharmaceutical science.